Cas no 899961-01-4 (N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide)

• Product Name: N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide
• CAS No: 899961-01-4
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5500104
• Update Time: 2025-08-04

N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide

• Inchi： 1S/C18H20N2O4S/c1-13-5-8-15(9-6-13)25-11-3-4-18(21)19-16-10-7-14(24-2)12-17(16)20(22)23/h5-10,12H,3-4,11H2,1-2H3,(H,19,21)
• InChI Key： HJBXCNFNSOKNBG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1[N+]([O-])=O)(=O)CCCSC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide

Comprehensive Overview of N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide (CAS No. 899961-01-4)

In the realm of organic chemistry and pharmaceutical research, N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide (CAS No. 899961-01-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its methoxy, nitrophenyl, and sulfanylbutanamide functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular formula and intricate architecture make it a valuable candidate for studies in drug discovery, material science, and chemical synthesis.

The compound's CAS No. 899961-01-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Researchers often search for "N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide synthesis" or "CAS 899961-01-4 applications" to uncover its potential uses. Recent trends indicate a growing curiosity about its role in photodynamic therapy and antimicrobial agents, aligning with the global focus on innovative healthcare solutions. Its nitrophenyl moiety, in particular, is studied for its electron-withdrawing properties, which are pivotal in designing light-sensitive materials.

From a synthetic perspective, N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide is synthesized through multi-step organic reactions, often involving amide coupling and sulfanylation techniques. The presence of the 4-methylphenyl group enhances its lipophilicity, a trait highly sought after in pharmacokinetic optimization. Laboratories focusing on high-throughput screening frequently evaluate this compound for its binding affinity to biological targets, leveraging its structural versatility.

Environmental and safety considerations are also paramount when handling CAS No. 899961-01-4. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions is a topic of investigation, with researchers querying "899961-01-4 stability data" to inform experimental designs. Its compatibility with common solvents like DMSO and ethanol further broadens its utility in industrial applications.

In the context of green chemistry, N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide is being explored for eco-friendly synthesis routes. The demand for sustainable chemical processes has led to inquiries about "biocatalytic synthesis of 899961-01-4" and "solvent-free reactions for nitrophenyl derivatives." These advancements align with the United Nations' Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production.

The compound's potential in material science is another area of growing interest. Its sulfanylbutanamide group can participate in polymerization reactions, making it a candidate for designing advanced polymers with tailored properties. Searches for "conductive polymers using 899961-01-4" reflect this emerging application. Additionally, its methoxy and nitro functionalities contribute to its optical properties, relevant in developing organic semiconductors.

In summary, N-(4-methoxy-2-nitrophenyl)-4-(4-methylphenyl)sulfanylbutanamide (CAS No. 899961-01-4) is a multifaceted compound with promising applications across diverse scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug development, material engineering, and sustainable chemistry. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in future innovations.